Cas no 328056-26-4 (1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)-)
328056-26-4 structure
Product Name:1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)-
CAS No:328056-26-4
MF:C13H14F3N
MW:241.252173900604
CID:1453408
Update Time:2024-08-25
1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)-
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- Inchi: 1S/C13H14F3N/c14-13(15,16)12-3-1-2-10-9-4-8(5-11(10)12)6-17-7-9/h1-3,8-9,17H,4-7H2
- InChI Key: JTVKNZNCCOMFMG-UHFFFAOYSA-N
- SMILES: N1CC2CC(CC3=C(C(F)(F)F)C=CC=C32)C1
Computed Properties
- Exact Mass: 241.10792
Experimental Properties
- Density: 1.206±0.06 g/cm3(Predicted)
- Boiling Point: 273.9±40.0 °C(Predicted)
- PSA: 12.03
- pka: 10.41±0.20(Predicted)
1,5-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-7-(trifluoromethyl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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